Cas no 108132-88-3 (3H-1,2,4-Triazol-3-one,5-(1,3-benzodioxol-5-yl)-2,4-dihydro-4-methyl-)

• Product Name: 3H-1,2,4-Triazol-3-one,5-(1,3-benzodioxol-5-yl)-2,4-dihydro-4-methyl-
• CAS No: 108132-88-3
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• CID: 196350
• PubChem ID: 3065481
• Update Time: 2025-06-08

3H-1,2,4-Triazol-3-one,5-(1,3-benzodioxol-5-yl)-2,4-dihydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,5-(1,3-benzodioxol-5-yl)-2,4-dihydro-4-methyl-
• 2,4-Dihydro-5-(1,3-benzodioxol-5-yl)-4-methyl-3H-1,2,4-triazol-3-one
• 3-(1,3-benzodioxol-5-yl)-4-methyl-1H-1,2,4-triazol-5-one
• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-(1,3-benzodioxol-5-yl)-4-methyl-
• AC1MI9U8
• ACMC-20mbch
• AG-D-24298
• BRN 5954232
• CTK4A5876
• LS-156482
• EN300-6736316
• 3-(Benzo[d][1,3]dioxol-5-yl)-4-methyl-1H-1,2,4-triazol-5(4H)-one
• 108132-88-3
• 3-(1,3-dioxaindan-5-yl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• Z2050042600
• DTXSID70148428

• Inchi： 1S/C10H9N3O3/c1-13-9(11-12-10(13)14)6-2-3-7-8(4-6)16-5-15-7/h2-4H,5H2,1H3,(H,12,14)
• InChI Key： QWYJYHUAIBWZQX-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C1=NNC(N1C)=O

Computed Properties

• Exact Mass: 219.06447
• Monoisotopic Mass: 219.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.8
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• PSA: 63.16

Additional information on 3H-1,2,4-Triazol-3-one,5-(1,3-benzodioxol-5-yl)-2,4-dihydro-4-methyl-

Introduction to 3H-1,2,4-Triazol-3-one,5-(1,3-benzodioxol-5-yl)-2,4-dihydro-4-methyl- (CAS No. 108132-88-3) and Its Emerging Applications in Chemical Biology and Medicine

The compound 3H-1,2,4-Triazol-3-one,5-(1,3-benzodioxol-5-yl)-2,4-dihydro-4-methyl (CAS No. 108132-88-3) represents a fascinating molecular scaffold that has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic derivative combines the structural features of triazolones and benzodioxole moieties, which are well-documented for their diverse pharmacological properties. The presence of a 5-(1,3-benzodioxol-5-yl) substituent introduces unique electronic and steric interactions, making this compound a promising candidate for further exploration in drug discovery and therapeutic development.

Recent advancements in the synthesis and characterization of this compound have highlighted its potential as a versatile intermediate in the development of novel bioactive molecules. The triazolone core is particularly noteworthy for its ability to participate in hydrogen bonding and metal coordination, which are critical for enzyme inhibition and receptor binding. In contrast, the benzodioxole moiety is known for its role in modulating biological pathways related to inflammation, pain perception, and neurochemical signaling. The combination of these two structural elements in 3H-1,2,4-Triazol-3-one,5-(1,3-benzodioxol-5-yl)-2,4-dihydro-4-methyl suggests a multifaceted pharmacological profile that warrants further investigation.

One of the most compelling aspects of this compound is its reported activity against various biological targets. Studies have demonstrated that derivatives of triazolones exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammatory responses. Additionally, the benzodioxole scaffold has been extensively studied for its potential in treating neurological disorders due to its interaction with serotonin and dopamine receptors. The unique structural features of 3H-1,2,4-Triazol-3-one,5-(1,3-benzodioxol-5-yl)-2,4-dihydro-4-methyl may enable it to modulate these pathways with high selectivity and potency.

In terms of synthetic methodologies, the preparation of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the triazolone ring typically requires cyclization reactions under controlled conditions to ensure high yield and purity. Subsequent functionalization at the 5-position with the 1,3-benzodioxol-5-yl group further refines the molecular architecture. Recent reports have described novel catalytic approaches that enhance the efficiency of these transformations while minimizing byproduct formation. Such advancements are crucial for scaling up production and facilitating further structural optimization.

The pharmacological evaluation of 3H-1,2,4-Triazol-3-one,5-(1,3-benzodioxol-5-yl)-2,4-dihydro-4-methyl has revealed intriguing properties that position it as a lead compound for drug development. In vitro assays have shown significant activity against enzymes involved in cancer metabolism and viral replication. Moreover, preclinical studies have indicated potential therapeutic benefits in models of chronic inflammation and neurodegenerative diseases. These findings align with broader trends in medicinal chemistry where hybrid molecules are designed to leverage synergistic effects between multiple pharmacophores.

The integration of computational chemistry has further accelerated the exploration of this compound's biological potential. Molecular docking simulations have been employed to predict binding interactions with target proteins at an atomic level. These simulations not only guide experimental design but also provide insights into structure-function relationships that would be difficult to obtain through traditional methods alone. The accuracy of modern computational tools has made it possible to identify key residues responsible for binding affinity and optimize the molecule accordingly.

From a regulatory perspective,CAS No 108132883 ensures clear identification and traceability throughout its lifecycle from laboratory synthesis to commercial applications. This standardized nomenclature is essential for compliance with international chemical safety standards and facilitates seamless communication among researchers worldwide. The documentation associated with this compound includes detailed information on its physical properties such as solubility profiles or melting points which are critical parameters when assessing its suitability for different applications.

The future directions for research on 3H 1 2 4 Triazol 3 one 5 (13 Benzodioxol 55 yl) 24 Dihydro 44 Methyl are both exciting and diverse. Efforts are underway to develop more sophisticated derivatives by modifying substituents at various positions along its molecular framework while maintaining overall bioactivity intact thus broadening spectrum coverage across multiple disease indications including oncology infectious diseases cardiovascular disorders among others noted experts suggest such broadened applications could significantly impact patient care outcomes within next decade if successful